3-(1,3-benzodioxol-5-ylmethyl)-2-[(2-fluorobenzyl)sulfanyl][1]benzofuro[3,2-d]pyrimidin-4(3H)-one

• IUPAC Name: 3-(1,3-benzodioxol-5-ylmethyl)-2-[(2-fluorophenyl)methylsulfanyl]-[1]benzofuro[3,2-d]pyrimidin-4-one
• InChI: InChI=1S/C25H17FN2O4S/c26-18-7-3-1-5-16(18)13-33-25-27-22-17-6-2-4-8-19(17)32-23(22)24(29)28(25)12-15-9-10-20-21(11-15)31-14-30-20/h1-11H,12-14H2
• InChI Key: FTVZSIJERDFBSW-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)CN3C(=O)C4=C(C5=CC=CC=C5O4)N=C3SCC6=CC=CC=C6F
• Molecular Formula: C25H17FN2O4S
• Molecular Weight: 460.5 g/mol

Description

3-(1,3-benzodioxol-5-ylmethyl)-2-[(2-fluorobenzyl)sulfanyl][1]benzofuro[3,2-d]pyrimidin-4(3H)-one is a useful research compound. Its molecular formula is C25H17FN2O4S and its molecular weight is 460.48. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Activity

The compound has shown antimicrobial activity, particularly against bacterial strains like S. aureus, B. subtilis, B. cereus, C. albicans, and A. niger. This is evidenced by its significant minimum inhibitory concentration (MIC) values, indicating its potential as an antimicrobial agent. The structural details, confirmed through single-crystal X-ray structure analysis, reinforce its S-alkylation and hint at the mechanism of its antimicrobial activity, which is further supported by weak intermolecular interactions observed in its crystal structure (Attia et al., 2014).

Structural and Vibrational Analysis

In-depth studies involving density functional theory calculations and vibrational spectral analysis shed light on the compound's equilibrium structural geometry, bonding features, and harmonic vibrational wavenumbers. The analysis reveals details about intramolecular interactions, such as hydrogen bonding and charge transfer interactions, providing insights into its stability and reactivity. The electron density of its highest occupied molecular orbital (HOMO) and lowest unoccupied molecular orbital (LUMO) offers clues about electron delocalization within the molecule, which could be pivotal in understanding its chemical and biological behavior (Almutairi et al., 2018).

Anticonvulsant and Antidepressant Activities

Certain derivatives of the compound have been synthesized and evaluated for their potential anticonvulsant and antidepressant activities. The evaluation, based on tests like the maximal electroshock test and forced swimming test, demonstrated that specific derivatives showed promising anticonvulsant and antidepressant properties, indicating the compound's potential as a base structure for developing therapeutic agents targeting neurological disorders (Zhang et al., 2016).